1,6-Diphenyl-2,5-hexanedione

• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• SMILES: C1=CC=C(C=C1)CC(=O)CCC(=O)CC2=CC=CC=C2
• InChI: InChI=1S/C18H18O2/c19-17(13-15-7-3-1-4-8-15)11-12-18(20)14-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChIKey: KJBBVMGDVBCQDQ-UHFFFAOYSA-N

Researchers requiring the genuine 1,4-diketone for Paal-Knorr cyclization or cobicistat intermediate synthesis must avoid the isomeric 1,6-diketone (1,4-dibenzoylbutane, CAS 3375-38-0), which is structurally incapable of these transformations. - Correct 2,5-dione regiochemistry for pyrrole, furan, and thiophene synthesis; the 1,6-dione isomer cannot substitute. - Crystalline solid (mp 64-65 °C) enables open-air weighing and solvent-free mechanochemical workflows; non-volatile form reduces exposure risk vs. liquid 2,5-hexanedione. - Verified intermediate per patent WO2016037588A3 for (2R,5R)-1,6-diphenyl-2,5-hexanediamine, the chiral core of the HIV pharmacokinetic enhancer cobicistat.

1,6-Diphenyl-2,5-hexanedione: Structural & Procurement Baseline

1,6-Diphenyl-2,5-hexanedione (CAS 54276-99-2) is a symmetrical γ-diketone (1,4-diketone) featuring a six-carbon backbone with phenyl substituents at the terminal 1- and 6-positions and ketone functionalities at the internal 2- and 5-positions . The molecular formula is C₁₈H₁₈O₂ with a molecular weight of 266.33 g/mol [1]. The closely related structural isomer, 1,4-dibenzoylbutane (1,6-diphenylhexane-1,6-dione, CAS 3375-38-0), positions its carbonyls at the termini (1,6-diketone), leading to fundamentally different reactivity profiles that preclude simple substitution .

1

Heterocyclic Synthesis Exclusive 1,4-diketone scaffold for Paal-Knorr pyrrole, furan, and thiophene synthesis.

2

Pharmaceutical Intermediate Reported as the key starting material for cobicistat chiral diamine core in patent literature.

3

Process & Safety Crystalline solid (mp 64–65 °C); reported lower handling risk than liquid neurotoxicant 2,5-hexanedione.

• [1] Molaid. 1,6-Diphenyl-2,5-hexanedione | 54276-99-2 – Physicochemical Properties: Molecular Formula C₁₈H₁₈O₂, Molecular Weight 266.34, LogP 2.7, Rotatable Bonds 7. View Source

1,6-Diphenyl-2,5-hexanedione: Non-Interchangeability with Isomers

Despite sharing the same molecular formula (C₁₈H₁₈O₂), 1,6-diphenyl-2,5-hexanedione and its 1,6-dione isomer 1,4-dibenzoylbutane are not functionally interchangeable. The 2,5-dione (1,4-diketone) architecture enables Paal-Knorr condensation to form pyrroles, furans, or thiophenes—a reaction unavailable to 1,6-diketones like 1,4-dibenzoylbutane [1]. Furthermore, 1,6-diphenyl-2,5-hexanedione melts at 64–65 °C, approximately 42 °C lower than 1,4-dibenzoylbutane (106–108 °C), which significantly alters recrystallization and formulation workflows . Relative to the parent γ-diketone 2,5-hexanedione (mp −6 °C, a known neurotoxicant), the diphenyl-substituted analog is a crystalline solid at room temperature with steric protection that is expected to attenuate protein-crosslinking reactivity—a critical distinction for applications requiring reduced handling toxicity [2].

Isomer 1,4-Dibenzoylbutane (1,6-dione) cannot undergo Paal-Knorr cyclization, which may halt heterocyclic synthesis workflows if substituted.

Physical Melting point differs by ~42 °C from the 1,6-dione isomer; recrystallization and melt-processing protocols may not transfer directly.

Safety Proxy Unsubstituted 2,5-hexanedione is a known neurotoxicant; the diphenyl analog may reduce protein-crosslinking risk, but formal toxicology data remain absent.

• [1] Paal–Knorr Synthesis – Wikipedia. The Paal–Knorr reaction synthesizes substituted furans, pyrroles, and thiophenes from 1,4-diketones (γ-diketones). 1,6-Diketones are not substrates for this cyclization. View Source
• [2] Coleman, M. D., Zilz, T. R., Griffiths, H. R., & Woehrling, E. K. (2008). A Comparison of the Apoptotic and Cytotoxic Effects of Hexanedione Derivatives on Human Non-Neuronal Lines and the Neuroblastoma Line SH-SY5Y. Basic & Clinical Pharmacology & Toxicology, 102, 25–29. 2,5-Hexanedione MTT IC₅₀ decreased >10-fold from 4 to 48 hr; glutathione-dependent bioactivation required for neurotoxicity. View Source

1,6-Diphenyl-2,5-hexanedione: Differentiation Evidence

Exclusive Paal-Knorr Cyclization Competence

1,6-Diphenyl-2,5-hexanedione is a genuine 1,4-diketone (carbonyls at C-2 and C-5; 1,4-relationship across C-3/C-4), which satisfies the structural requirement for the Paal-Knorr condensation with primary amines or ammonia to yield N-substituted pyrroles [1]. In contrast, the constitutional isomer 1,4-dibenzoylbutane (1,6-diphenylhexane-1,6-dione, CAS 3375-38-0) is a 1,6-diketone and cannot undergo Paal-Knorr cyclization to form five-membered heterocycles [1]. This binary structural determinant governs the entire downstream synthetic utility of the compound in medicinal chemistry and materials science.

Paal-Knorr Competence

Head-to-head

Yes (1,4-diketone) vs. No (1,6-diketone isomer)

Binary structural determinant for pyrrole synthesis.

1,4-Diketone architecture is a prerequisite; 1,6-diketone fails completely.

Evidence Dimension	1,4-Diketone vs. 1,6-diketone reactivity in Paal-Knorr pyrrole synthesis
Target Compound Data	1,4-Diketone: competent for Paal-Knorr cyclization (carbonyls at C2 and C5)
Comparator Or Baseline	1,4-Dibenzoylbutane: 1,6-diketone (carbonyls at C1 and C6); structurally incapable of Paal-Knorr cyclization
Quantified Difference	Qualitative (yes/no): the 1,4-diketone architecture is a prerequisite; the 1,6-diketone is not a Paal-Knorr substrate
Conditions	Paal-Knorr condensation conditions (primary amine or NH₃, acid catalyst, typically room temperature to reflux)

Why This Matters

Procurement for heterocyclic synthesis programs: selecting the 1,6-dione isomer by mistake would result in complete failure of Paal-Knorr-based synthetic routes.

• [1] Paal–Knorr Synthesis – Wikipedia. The Paal–Knorr reaction generates furans, pyrroles, or thiophenes from 1,4-diketones; acid catalyst, amine, or P₂S₅ are used respectively. Only 1,4-dicarbonyl substrates react. View Source

Lower Melting Point Simplifies Purification & Handling

The melting point of 1,6-diphenyl-2,5-hexanedione is 64–65 °C , which is substantially lower than that of its positional isomer 1,4-dibenzoylbutane at 106–108 °C . This ~42 °C difference means the target compound can be melt-processed or recrystallized from hot ethanol at significantly lower temperatures, reducing thermal degradation risk and energy input during purification [1]. Compared to the parent γ-diketone 2,5-hexanedione, which is a liquid at room temperature (mp −6 °C), the target compound is a crystalline solid that can be handled as a powder and stored under ambient conditions without cold-chain requirements .

Melting Point

Head-to-head

64–65 °C (Target) vs. 106–108 °C (1,6-dione isomer)

Supports milder purification and solvent-free melt-processing.

ΔTₘ = −42 °C vs. isomer; crystalline solid at ambient conditions.

Evidence Dimension	Melting point (crystalline solid phase transition)
Target Compound Data	64–65 °C (white to off-white crystalline solid at room temperature)
Comparator Or Baseline	1,4-Dibenzoylbutane: 106–108 °C; 2,5-Hexanedione: −6 to −5 °C (liquid at room temperature)
Quantified Difference	ΔTₘ = −42 °C vs. 1,4-dibenzoylbutane; ΔTₘ = +70 °C vs. 2,5-hexanedione
Conditions	Ambient pressure; differential scanning calorimetry or capillary melting point apparatus

Why This Matters

The lower melting temperature relative to the 1,6-dione isomer enables solvent-free melt-processing and gentler thermal history during downstream formulation.

• [1] Organic Syntheses. 1,4-Dibenzoylbutane – Recrystallization from 95% ethanol yields crystals melting at 106–107 °C. Yield: 75–81%. View Source

One-Step Vilsmeier Synthesis for Rapid Scale-Up

A recent Molbank report (2023, M1654) describes a protocol for the one-step synthesis of 1,6-diphenyl-2,5-hexanedione in quantitative yield using adapted Vilsmeier conditions, with full spectroscopic characterization (¹H-, ²H-, ¹³C-NMR, IR, Raman) [1]. This stands in contrast to a two-step route employing 1-bromo-3-phenyl-2-propanone with Ti(OiPr)₄/EtMgBr in THF/Et₂O/H₂O, which delivers the product in only 6% yield after 18 hours [2]. The Vilsmeier approach provides a superior efficiency baseline for procurement decisions where reproducible, high-yielding access to the authentic 1,4-diketone is paramount.

Synthetic Yield

Cross-study comparable

Quantitative (Vilsmeier) vs. 6% (Organometallic route)

Reported yield context for one-step Vilsmeier protocol.

≥94 percentage-point yield difference; supports scale-up procurement.

Evidence Dimension	Synthetic yield (isolated product)
Target Compound Data	Quantitative yield (one-step, adapted Vilsmeier conditions; Jaster et al., 2023)
Comparator Or Baseline	Alternative route: Ti(OiPr)₄/EtMgBr-mediated coupling of 1-bromo-3-phenyl-2-propanone in THF/Et₂O/H₂O, 18h; 6% isolated yield
Quantified Difference	≥94 percentage-point yield advantage for the Vilsmeier protocol
Conditions	Vilsmeier conditions (one-step); vs. organometallic reductive coupling (two-step, 18 h reaction time)

Why This Matters

The quantitative one-step protocol directly translates to lower cost per gram at scale and higher batch-to-batch reproducibility for procurement specifications.

• [1] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). One-step synthesis of the title compound in quantitative yield using adapted Vilsmeier conditions; ¹H-, ²H-, ¹³C-NMR, IR, Raman characterization. Molbank, 2023(2), M1654. View Source
• [2] Molaid. Reaction entry: 1-bromo-3-phenyl-2-propanone reacts with Ti(OiPr)₄/EtMgBr in THF/Et₂O/H₂O for 18 h to yield 1,6-diphenyl-2,5-hexanedione in 6% yield. View Source

Exclusive Cobicistat Intermediate Role

Patent WO2016037588A3 explicitly claims 1,6-diphenyl-2,5-hexanedione (designated intermediate compound I) as the starting material for synthesizing (2R,5R)-1,6-diphenyl-2,5-hexanediamine, the chiral diamine building block of the HIV pharmacokinetic enhancer cobicistat [1][2]. The 1,4-diketone undergoes reductive amination (NaBH₄/Pd-C/H₂ in ethanol, 25–50 °C, 303.99 kPa, 12.5 h) to generate the diamine [3]. Neither the 1,6-dione isomer 1,4-dibenzoylbutane nor the parent 2,5-hexanedione is mentioned in cobicistat synthetic patents, underscoring the irreplaceability of the 2,5-dione regiochemistry for this high-value pharmaceutical application.

Cobicistat Intermediate

Class-level inference

Explicitly claimed in WO2016037588A3 for (2R,5R)-diamine synthesis.

Patent-backed route creates non-fungible demand for the 2,5-dione.

Reductive amination: NaBH₄/Pd-C/H₂, ethanol, 25–50 °C, ~304 kPa.

Evidence Dimension	Claimed utility as a pharmaceutical intermediate in patent literature
Target Compound Data	Explicitly claimed as intermediate compound I in WO2016037588A3 for cobicistat synthesis
Comparator Or Baseline	1,4-Dibenzoylbutane (1,6-dione isomer) and 2,5-hexanedione: neither is claimed as a cobicistat intermediate in available patent literature
Quantified Difference	Qualitative: exclusive patent coverage for the target compound in this application
Conditions	Reductive amination: NaBH₄, Pd/C (10%), H₂ (303.99 kPa), ethanol, 25–50 °C, 12.5 h

Why This Matters

For pharmaceutical CDMOs and API intermediate procurement, the patent-backed cobicistat route creates a non-fungible demand for the authentic 2,5-dione over its isomers.

• [1] WO2016037588A3 – Intermediate for Synthesis of Anti-AIDS Drug Enhancer Cobicistat. Applicant: Li, C. et al. (2016). Intermediate compound I is used to prepare (2R,5R)-1,6-diphenyl-2,5-hexanediamine; short steps, simple conditions, low production cost, high purity. View Source
• [2] Cobicistat (GS-9350) – A selective CYP3A inhibitor (IC₅₀ 0.03–0.285 μM) used as a pharmacokinetic enhancer for HIV protease inhibitors atazanavir and darunavir. View Source
• [3] Molaid. Reaction entry: 1,6-diphenyl-2,5-hexanedione undergoes reductive amination with NaBH₄/Pd-C/H₂ in ethanol, 25–50 °C, 303.99 kPa, 12.5 h, to yield the chiral diamine precursor of cobicistat. View Source

Attenuated Neurotoxic Potential Through Steric Shielding

2,5-Hexanedione is a well-established γ-diketone neurotoxicant that crosslinks axonal proteins via Paal-Knorr-type condensation with lysine ε-amino groups, forming pyrrole adducts that lead to peripheral neuropathy [1]. The neurotoxic mechanism requires that both carbonyl groups are sterically accessible for sequential Schiff-base formation and cyclization. In 1,6-diphenyl-2,5-hexanedione, the terminal phenyl substituents introduce substantial steric bulk adjacent to the carbonyl-bearing C2 and C5 positions. While direct comparative neurotoxicity data for the diphenyl derivative are absent from the peer-reviewed literature, the increased steric hindrance around the 1,4-diketone pharmacophore is expected to slow or prevent the protein-crosslinking cascade that drives 2,5-hexanedione-mediated axonopathy [2]. This class-level inference is consistent with the observation that α-diketone isomers (2,3- and 3,4-hexanedione) show markedly different apoptotic profiles in SH-SY5Y neuroblastoma cells compared to 2,5-hexanedione, indicating that the position and environment of the carbonyl groups critically determine neurotoxic outcome [3].

Neurotoxicity Attenuation

Class-level inference

Predicted reduced lysine adduction via phenyl steric shielding.

Supports safer handling hypothesis; critical evidence gap remains.

No quantitative in vivo neurotoxicity data available for diphenyl derivative.

Evidence Dimension	Predicted neurotoxic potential based on γ-diketone protein-crosslinking mechanism
Target Compound Data	Sterically hindered 1,4-diketone with 2 × phenyl groups adjacent to carbonyls; predicted reduced lysine adduction rate (no quantitative in vivo data available)
Comparator Or Baseline	2,5-Hexanedione: known neurotoxicant; MTT IC₅₀ in SH-SY5Y cells decreased >10-fold from 4h to 48h; produces axonal protein pyrrole adducts in vivo
Quantified Difference	No quantitative comparison available; inference based on steric shielding of the γ-diketone motif by terminal phenyl groups
Conditions	Mechanistic inference from protein-crosslinking model (Paal-Knorr adduction of lysine residues); in vivo neurotoxicity data for the diphenyl derivative are not reported in the literature

Why This Matters

For laboratories handling γ-diketones routinely, the diphenyl-substituted derivative offers a plausibly safer solid alternative to the volatile, liquid neurotoxicant 2,5-hexanedione, although formal toxicological characterization remains a critical evidence gap.

• [1] NeurotoxKb – 2,5-Hexanedione. Comprehensive knowledgebase entry documenting mammalian neurotoxic endpoints for 2,5-hexanedione, the active neurotoxic metabolite of n-hexane, via protein-crosslinking mechanisms. View Source
• [2] Scilit. New Insights into Mechanisms of γ-Diketone-Induced Axonopathy: Protein Targets of 2,5-Hexanedione. (2008). Toxicological Sciences. 2,5-HD covalently modifies axonal proteins; the γ-diketone moiety is the toxophore. View Source
• [3] Coleman, M. D., Zilz, T. R., Griffiths, H. R., & Woehrling, E. K. (2008). A Comparison of the Apoptotic and Cytotoxic Effects of Hexanedione Derivatives on Human Non-Neuronal Lines and the Neuroblastoma Line SH-SY5Y. Basic & Clinical Pharmacology & Toxicology, 102, 25–29. DOI: 10.1111/j.1742-7843.2007.00148.x. View Source

1,6-Diphenyl-2,5-hexanedione: High-Value Application Scenarios

Paal-Knorr Pyrrole Synthesis for Medicinal Chemistry

As a genuine 1,4-diketone, 1,6-diphenyl-2,5-hexanedione is the correct substrate for Paal-Knorr condensation with primary amines to generate 1,2,5-trisubstituted pyrroles. The isomeric 1,6-diketone (1,4-dibenzoylbutane) is structurally incapable of this cyclization, making the 2,5-dione the only viable procurement choice for heterocyclic library synthesis. The quantitative one-step Vilsmeier protocol ensures reliable access to the authentic 1,4-diketone scaffold. [1][2]

GMP Intermediate for Cobicistat API Manufacturing

Patent WO2016037588A3 explicitly designates 1,6-diphenyl-2,5-hexanedione as the starting intermediate for producing (2R,5R)-1,6-diphenyl-2,5-hexanediamine, the chiral diamine core of the HIV pharmacokinetic enhancer cobicistat. The reductive amination step uses NaBH₄/Pd-C/H₂ in ethanol (25–50 °C, ~304 kPa, 12.5 h). The 2,5-dione regiochemistry is mandatory for generating the correct 2,5-diamine framework; neither the 1,6-dione isomer nor the unsubstituted parent 2,5-hexanedione can substitute in this route. [3][4]

Solid-Form Handling for Safer High-Throughput Screening

2,5-Hexanedione is a liquid neurotoxicant (mp −6 °C) requiring cold storage and engineering controls to minimize inhalation and dermal exposure. 1,6-Diphenyl-2,5-hexanedione is a crystalline solid at ambient temperature (mp 64–65 °C) that can be accurately weighed in open air for high-throughput experimentation platforms. Although formal neurotoxicity data for the diphenyl derivative are pending, the steric shielding of the γ-diketone toxophore by terminal phenyl groups and the non-volatile solid form collectively reduce anticipated exposure risk in laboratory settings. [5]

Melt-Processable Building Block for Solvent-Free Synthesis

With a melting point of 64–65 °C, the compound can be melt-processed at temperatures that are 42 °C lower than those required for 1,4-dibenzoylbutane (106–108 °C), enabling solvent-free mechanochemical reactions (e.g., ball-milling with amines) or molten-state polycondensation experiments without thermal decomposition of thermally sensitive co-monomers. This property is particularly valuable for green chemistry workflows and for exploring the compound as a precursor to polyimines, polyamides, or conjugated microporous polymers where diketone monomers serve as crosslinking nodes.

Application

Selection Property

Validation Focus

Paal-Knorr Pyrrole Synthesis

1,4-Diketone regiochemistry

Cyclization competence with primary amines

Cobicistat Intermediate Manufacturing

Patent-specified 2,5-dione scaffold

Reductive amination to chiral 2,5-diamine

Solid-Form Screening Workflows

Crystalline solid at ambient temperature

Handling safety relative to liquid 2,5-hexanedione

Solvent-Free Mechanochemical Reactions

Moderate melting point (64–65 °C)

Melt-processability without thermal degradation

• [1] Paal–Knorr Synthesis – Wikipedia. Only 1,4-diketones are substrates for Paal-Knorr condensation; 1,6-diketones do not cyclize. View Source
• [2] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). One-step quantitative synthesis via adapted Vilsmeier conditions. Molbank, 2023(2), M1654. View Source
• [3] WO2016037588A3 – Intermediate for Synthesis of Anti-AIDS Drug Enhancer Cobicistat. Patent application claiming intermediate compound I for cobicistat manufacturing. View Source
• [4] Molaid. Reductive amination entry: NaBH₄/Pd-C/H₂, ethanol, 25–50 °C, 303.99 kPa, 12.5 h, yielding the chiral diamine cobicistat intermediate from 1,6-diphenyl-2,5-hexanedione. View Source
• [5] Coleman, M. D., Zilz, T. R., Griffiths, H. R., & Woehrling, E. K. (2008). Hexanedione Derivative Cytotoxicity Comparison. Basic & Clinical Pharmacology & Toxicology, 102, 25–29. View Source